Cas no 88991-19-9 (2,2,2-trichloroethane-1,1-diol - ethane-1,2-diol (1:1))
88991-19-9 structure
Product Name:2,2,2-trichloroethane-1,1-diol - ethane-1,2-diol (1:1)
CAS No:88991-19-9
MF:C4H9Cl3O4
MW:227.470859289169
CID:1936121
PubChem ID:174719
Update Time:2025-04-21
2,2,2-trichloroethane-1,1-diol - ethane-1,2-diol (1:1) Chemical and Physical Properties
Names and Identifiers
-
- 2,2,2-trichloroethane-1,1-diol - ethane-1,2-diol (1:1)
- ethane-1,2-diol,2,2,2-trichloroethane-1,1-diol
- 2,2,2-Trichloro-1,1-ethanediol mixt. with 1,2-ethanediol
- 88991-19-9
- DTXCID10159957
- DTXSID10237466
- Perzotox
- 1,1-Ethanediol, 2,2,2-trichloro-, mixt. with 1,2-ethanediol
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- Inchi: 1S/C2H3Cl3O2.C2H6O2/c3-2(4,5)1(6)7;3-1-2-4/h1,6-7H;3-4H,1-2H2
- InChI Key: KNWKQPFSUXOXJV-UHFFFAOYSA-N
- SMILES: ClC(C(O)O)(Cl)Cl.OCCO
Computed Properties
- Exact Mass: 225.956642Da
- Monoisotopic Mass: 225.956642Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 62.4
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 80.9Ų
2,2,2-trichloroethane-1,1-diol - ethane-1,2-diol (1:1) Related Literature
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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